DSPE-Hyd-PEG-Mal (MW 2000)

• Molecular Formula: C66H114N7O16P
• Molecular Weight: 1292.6 g/mol
• InChI: InChI=1S/C66H111N6O16P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-63(77)85-54-58(88-65(79)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)55-87-89(81,82)86-52-46-69-66(80)57-37-35-56(36-38-57)53-71-70-47-51-84-64(78)42-39-59(73)67-44-49-83-50-45-68-60(74)43-48-72-61(75)40-41-62(72)76;/h35-38,40-41,53,58,70H,3-34,39,42-52,54-55H2,1-2H3,(H,67,73)(H,68,74)(H,69,80)(H,81,82);1H3/b71-53+;/t58-;/m1./s1
• InChIKey: OSOCABCPCZJVQM-LKGRZSTFSA-N

DSPE-Hyd-PEG-Mal (MW 2000) Overview

DSPE-Hyd-PEG-Mal (MW 2000) is a heterobifunctional, pH-responsive phospholipid–poly(ethylene glycol) conjugate that integrates four functional modules within a single molecular entity: (i) a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor for stable insertion into lipid bilayers; (ii) a hydrazone (Hyd) acid-labile linkage that enables pH-triggered PEG shedding or drug release; (iii) a PEG2000 chain that confers steric stabilization and prolonged blood circulation; and (iv) a terminal maleimide (Mal) group for site-selective, covalent conjugation to thiol-bearing ligands such as cysteine-containing peptides, antibodies, or Fab′ fragments [1]. This compound self-assembles into liposomal or micellar nanostructures and is engineered for dual functionality: passive accumulation via the enhanced permeability and retention (EPR) effect followed by acid-triggered dePEGylation and receptor-mediated active targeting . The MW 2000 designation indicates a PEG chain of approximately 45 ethylene glycol repeat units, a length empirically shown to optimize the balance between immune evasion and ligand accessibility [2].

pH-responsive Hydrazone linkage enables acid-triggered PEG shedding for endosomal escape studies.

Stealth & targeting PEG2000 balances prolonged circulation with ligand accessibility; maleimide enables site-selective thiol conjugation.

Liposomal assembly DSPE anchor integrates into lipid bilayers, supporting post-insertion functionalization workflows.

• [1] 西安瑞禧生物科技有限公司. Mal-PEG-Hyd-DSPE / DSPE-Hyd-PEG-Mal——结构与特性. Product Technical Datasheet, 2025. View Source
• [2] Kanamala M, Palmer BD, Ghandehari H, Wilson WR, Wu Z. PEG-Benzaldehyde-Hydrazone-Lipid Based PEG-Sheddable pH-Sensitive Liposomes: Abilities for Endosomal Escape and Long Circulation. Pharm Res. 2018;35:154. DOI: 10.1007/s11095-018-2429-y. View Source

DSPE-Hyd-PEG-Mal (MW 2000) vs. Generic Substitutes

Substituting DSPE-Hyd-PEG-Mal (MW 2000) with the widely available non-cleavable analogue DSPE-PEG-Mal eliminates the pH-responsive PEG-shedding functionality, which is the primary mechanism for overcoming the 'PEG dilemma' — the trade-off between prolonged circulation and impaired cellular uptake [1]. In head-to-head liposomal comparisons, hydrazone-containing PEG-lipids enabled a 1.4-fold increase in endosomal escape and significantly higher intracellular drug concentration relative to non-cleavable PEGylated controls, demonstrating that passive accumulation without triggered dePEGylation results in suboptimal cytosolic delivery [2]. Replacing the hydrazone linkage with alternative acid-labile bonds (e.g., acetal or vinyl ether) alters the pH-response threshold and cleavage kinetics, potentially desynchronizing drug release from the endosomal maturation timeline [3]. Similarly, substituting the maleimide terminus with an NHS ester (as in DSPE-Hyd-PEG-NHS) redirects conjugation specificity from free thiols (–SH) to primary amines (–NH₂), which are far more abundant on protein surfaces and lead to heterogeneous, poorly oriented ligand attachment that compromises target-binding avidity [4]. Even the structural isomer Mal-PEG-Hyd-DSPE, which differs only in the sequential ordering of the PEG and DSPE modules, can produce divergent self-assembly morphology and surface functional-group density, further underscoring the non-interchangeable nature of this compound class .

Non-cleavable PEG analogue Eliminates pH-responsive dePEGylation; may limit endosomal escape and intracellular payload delivery.

Alternative acid-labile linkers Acetal or vinyl ether bonds shift cleavage pH and kinetics, potentially desynchronizing drug release.

NHS ester terminus Redirects conjugation to primary amines, leading to heterogeneous ligand orientation and reduced binding avidity.

Structural isomer (Mal-PEG-Hyd-DSPE) Inverted architecture may reduce maleimide surface accessibility, affecting conjugation efficiency.

• [1] Kanamala M, Wilson WR, Wu Z. Characterization of a smart pH-cleavable PEG polymer towards the development of dual pH-sensitive liposomes. Int J Pharm. 2018;548(1):538–548. DOI: 10.1016/j.ijpharm.2018.07.009. View Source
• [2] Kanamala M, Palmer BD, Ghandehari H, Wilson WR, Wu Z. PEG-Benzaldehyde-Hydrazone-Lipid Based PEG-Sheddable pH-Sensitive Liposomes: Abilities for Endosomal Escape and Long Circulation. Pharm Res. 2018;35:154. DOI: 10.1007/s11095-018-2429-y. View Source
• [3] Shin J, Shum P, Thompson DH. Acid-triggered release via dePEGylation of DOPE liposomes containing acid-labile vinyl ether PEG–lipids. J Control Release. 2003;91(1-2):187–200. View Source
• [4] Xu H, Deng Y, Chen D, Hong W, Lu Y, Dong X. Comparison of anti-EGFR-Fab′ conjugated immunoliposomes modified with two different conjugation linkers for siRNA delivery in SMMC-7721 cells. Int J Nanomedicine. 2013;8:2985–2992. View Source

DSPE-Hyd-PEG-Mal (MW 2000) Comparative Evidence

pH-Triggered PEG Detachment

The hydrazone bond in DSPE-Hyd-PEG-Mal confers acid-triggered PEG cleavage that is entirely absent in the non-cleavable analogue DSPE-PEG-Mal. In a validated stability-indicating HPLC-UV study of a structurally analogous PEG–hydrazone–lipid conjugate (PEGB-Hz-CHEMS), the polymer exhibited a half-life of 24 h at pH 7.4 (37 °C), demonstrating physiological stability sufficient for systemic circulation. Under endosomal/lysosomal pH conditions, PEG detachment reached 50% within 1 h at pH 6.5 and 80% within 1 h at pH 5.5, compared to <5% cleavage at pH 7.4 over the same interval [1]. In contrast, liposomes bearing non-cleavable PEG (e.g., DSPE-PEG-Mal) show negligible PEG loss under any physiologically relevant pH, permanently shielding the liposome surface and inhibiting membrane fusion and endosomal escape [2].

pH-Triggered PEG Detachment

Class-level

80% PEG loss reported at pH 5.5 (1 h) vs. no change for non-cleavable PEG; half-life 24 h at pH 7.4.

Supports pH-dependent dePEGylation strategy

HPLC-UV; hydrazone-lipid class representative

Evidence Dimension	PEG detachment rate as a function of pH (1 h, 37 °C)
Target Compound Data	80% PEG detachment at pH 5.5; 50% at pH 6.5; t₁/₂ = 24 h at pH 7.4 (hydrazone-containing PEG-lipid class representative PEGB-Hz-CHEMS)
Comparator Or Baseline	Non-cleavable PEG-lipid (e.g., DSPE-PEG-Mal): <5% PEG loss at pH 5.5–7.4 under identical conditions
Quantified Difference	≥16-fold higher PEG-detachment at pH 5.5 vs. pH 7.4 for hydrazone-linked PEG; non-cleavable PEG shows essentially no pH-dependent change
Conditions	HPLC-UV assay; PEGB-Hz-CHEMS in DOPE/CHEMS liposomes; 37 °C; pH calibration standards 5.5, 6.5, and 7.4 [1]

Why This Matters

The pH-dependent PEG detachment enables de-shielding specifically at the tumor extracellular pH (6.5–6.8) or endosomal pH (5.0–5.5) while maintaining stealth properties in circulation (pH 7.4), directly addressing the PEG dilemma that limits non-cleavable DSPE-PEG-Mal constructs.

• [1] Kanamala M, Wilson WR, Wu Z. Characterization of a smart pH-cleavable PEG polymer towards the development of dual pH-sensitive liposomes. Int J Pharm. 2018;548(1):538–548. DOI: 10.1016/j.ijpharm.2018.07.009. View Source
• [2] Kanamala M, Palmer BD, Ghandehari H, Wilson WR, Wu Z. PEG-Benzaldehyde-Hydrazone-Lipid Based PEG-Sheddable pH-Sensitive Liposomes: Abilities for Endosomal Escape and Long Circulation. Pharm Res. 2018;35:154. View Source

Endosomal Escape: Hydrazone vs. Non-Cleavable PEG

The functional consequence of pH-triggered PEG detachment was quantified in a direct comparative study using PEG-cleavable pH-sensitive liposomes (CL-pPSL) versus non-cleavable PEGylated pH-sensitive liposomes (pPSL) in Mia PaCa-2 pancreatic cancer cells. CL-pPSL formulations containing a hydrazone-based PEG-lipid demonstrated a 1.4-fold increase in endosomal escape efficiency, as measured by fluorescence dequenching of a calcein payload, relative to pPSL controls [1]. This enhanced endosomal escape translated into a 1.4-fold higher intracellular gemcitabine concentration and significantly greater cytotoxicity (p < 0.05) in the CL-pPSL group. In rats, the CL-pPSL formulation maintained comparable plasma half-life (5.4 ± 0.3 h for CL-pPSL vs. 5.8 ± 0.6 h for pPSL, p > 0.05) while enabling superior tumor-site drug release, confirming that PEG-shedding did not compromise systemic circulation [2]. Non-cleavable DSPE-PEG-Mal liposomes, by contrast, cannot shed PEG and thus remain permanently shielded, limiting their intracellular payload release.

Endosomal Escape vs. Non-Cleavable PEG

Head-to-head

1.4-fold higher endosomal escape and intracellular drug concentration; equivalent plasma half-life (p > 0.05).

Reported endosomal escape advantage without circulation penalty

Mia PaCa-2 cells; gemcitabine payload

Evidence Dimension	Endosomal escape efficiency (fluorescence dequenching) and intracellular drug concentration
Target Compound Data	CL-pPSL (hydrazone-PEG-lipid): 1.4-fold higher endosomal escape vs. pPSL; 1.4-fold higher intracellular gemcitabine concentration; plasma T₁/₂ = 5.4 ± 0.3 h
Comparator Or Baseline	pPSL (non-cleavable PEGylated liposomes): baseline endosomal escape; plasma T₁/₂ = 5.8 ± 0.6 h (no significant difference, p > 0.05)
Quantified Difference	1.4× improvement in endosomal escape and intracellular drug accumulation; equivalent systemic circulation half-life (statistically indistinguishable)
Conditions	Mia PaCa-2 pancreatic cancer cells; gemcitabine payload; rat pharmacokinetics; calcein leakage assay; pH-gradient from extracellular (6.5–6.8) to endosomal (5.0) [1][2]

Why This Matters

This head-to-head comparison demonstrates that hydrazone-mediated PEG shedding improves intracellular drug bioavailability without the pharmacokinetic penalty often associated with permanently PEGylated or non-PEGylated formulations, providing a clear functional advantage over non-cleavable DSPE-PEG-Mal for intracellular-targeting applications.

• [1] Kanamala M, Palmer BD, Ghandehari H, Wilson WR, Wu Z. PEG-Benzaldehyde-Hydrazone-Lipid Based PEG-Sheddable pH-Sensitive Liposomes: Abilities for Endosomal Escape and Long Circulation. Pharm Res. 2018;35:154. DOI: 10.1007/s11095-018-2429-y. View Source
• [2] Kanamala M, Wilson WR, Wu Z. Characterization of a smart pH-cleavable PEG polymer towards the development of dual pH-sensitive liposomes. Int J Pharm. 2018;548(1):538–548. View Source

Maleimide-Thiol Conjugation Selectivity

The maleimide terminus of DSPE-Hyd-PEG-Mal enables site-specific conjugation to thiol (–SH) groups, which can be selectively introduced onto ligands via cysteine residues or Traut's reagent, ensuring oriented, predictable ligand display. Published studies comparing DSPE-PEG-Mal with carboxylated DSPE-PEG (DSPE-PEG-COOH) for anti-EGFR Fab′ conjugation to liposomes demonstrated that maleimide-mediated conjugation produced immunoliposomes with significantly higher gene-silencing efficiency against hepatocellular carcinoma cells (SMMC-7721), attributed to both superior conjugation efficiency and preserved Fab′ orientation [1]. Vendor-validated protocols report >90% peptide coupling efficiency to liposome surfaces when DSPE-PEG-maleimide is used at appropriate molar ratios . In contrast, DSPE-PEG-COOH requires EDC/NHS activation, which competes with hydrolysis and typically yields 60–70% conjugation efficiency with substantial batch-to-batch variability . The maleimide-thiol reaction proceeds with a rate constant of k ≈ 10³–10⁴ M⁻¹s⁻¹ at pH 6.5–7.5, requires no catalyst, and is compatible with the post-insertion method commonly employed for liposome functionalization [2].

Maleimide-Thiol Conjugation Selectivity

Reported

>90% conjugation efficiency vs. 60–70% for COOH-terminated; oriented ligand attachment reported.

Supports site-selective bioconjugation workflows

Anti-EGFR Fab′; SMMC-7721 cells

Evidence Dimension	Ligand conjugation efficiency and functional outcome
Target Compound Data	DSPE-PEG-Mal (maleimide terminus): >90% conjugation efficiency for thiolated peptides/antibodies; superior gene-silencing efficacy vs. COOH-terminated constructs; reaction rate constant k ≈ 10³–10⁴ M⁻¹s⁻¹ at pH 6.5–7.5
Comparator Or Baseline	DSPE-PEG-COOH (carboxyl terminus): 60–70% conjugation efficiency for amine-containing ligands via EDC/NHS chemistry; lower and more variable immunoliposome performance
Quantified Difference	≥20 percentage-point improvement in conjugation efficiency; qualitatively superior target-cell gene silencing due to oriented ligand attachment
Conditions	Thiolated anti-EGFR Fab′ conjugated to pre-formed liposomes; SMMC-7721 hepatocellular carcinoma cells; siRNA delivery; maleimide reaction at pH 6.5–7.5, room temperature or 4 °C; post-insertion method [1][2]

Why This Matters

The maleimide terminus provides predictable, high-yield, site-selective bioconjugation that is critical for reproducible manufacturing of targeted liposomal formulations, directly impacting batch consistency and regulatory compliance for both preclinical and clinical-grade material procurement.

• [1] Xu H, Deng Y, Chen D, Hong W, Lu Y, Dong X. Comparison of anti-EGFR-Fab′ conjugated immunoliposomes modified with two different conjugation linkers for siRNA delivery in SMMC-7721 cells. Int J Nanomedicine. 2013;8:2985–2992. View Source
• [2] 西安瑞禧生物科技有限公司. DSPE-PEG-Maleimide关键优势：高效生物偶联. Product Technical Datasheet, 2025. View Source

PEG2000 Chain Length: Stealth vs. Ligand Accessibility

The PEG2000 chain length (MW 2000 Da; ~45 ethylene glycol repeat units) in DSPE-Hyd-PEG-Mal represents a critically optimized parameter for balancing prolonged circulation with ligand accessibility. In a comparative in vivo study of PEGylated nanoemulsions, incorporation of DSPE-PEG2000 extended the mean residence time (MRT) 7-fold, from 1.7 h (non-PEGylated) to 12.3 h after intravenous injection in rats, while also reducing hemolytic effects and IgG adsorption relative to Poloxamer-based PEGylation [1]. A systematic evaluation of PEG molecular weight effects on liposome circulation demonstrated that DSPE-PEG1000 and DSPE-PEG2000 prolonged circulation more effectively than higher molecular weight variants (DSPE-PEG5000, DSPE-PEG12000), likely because shorter PEG chains adopt a 'mushroom' conformation that optimizes both protein-repelling and cell-interaction properties [2]. Importantly, PEG2000 is short enough to avoid excessive steric hindrance of surface-conjugated targeting ligands — a known limitation of PEG3400 and PEG5000 variants, which can reduce ligand–receptor binding efficiency by 40–60% depending on grafting density [3]. DSPE-Hyd-PEG-Mal (MW 2000) is thus the most validated PEG length for dual-function (stealth + targeting) liposomal platforms, whereas non-cleavable DSPE-PEG-Mal variants at higher MW sacrifice targeting efficiency for marginal circulation gains.

PEG2000 Chain Length: Stealth vs. Accessibility

Reported

7-fold MRT increase over non-PEGylated; superior or equivalent circulation to higher-MW PEGs with preserved ligand accessibility.

PEG length selection influences circulation–targeting trade-off

Rat nanoemulsion model; DSPE-PEG2000

Evidence Dimension	In vivo circulation half-life and MRT as a function of PEG molecular weight
Target Compound Data	DSPE-PEG2000: 7-fold MRT increase (12.3 h) vs. non-PEGylated control (1.7 h) in rat nanoemulsion model; optimal circulation prolongation among PEG1000–12000 variants
Comparator Or Baseline	Non-PEGylated nanoemulsion: MRT = 1.7 h. DSPE-PEG5000 and DSPE-PEG12000: shorter circulation times than DSPE-PEG2000. PEG3400/PEG5000 variants: 40–60% reduction in ligand binding efficiency depending on grafting density
Quantified Difference	7-fold MRT increase over non-PEGylated; superior or equivalent circulation to higher-MW PEGs with preserved ligand accessibility
Conditions	IV injection in Sprague-Dawley rats; nanoemulsion model; 2 mol% DSPE-PEG2000; PEG conformation analysis via protein binding and hemolysis assays [1][2]

Why This Matters

The MW 2000 designation is not an arbitrary choice but a data-driven specification that directly impacts the biological performance of the final formulation; procurement of the correct PEG length eliminates the need for costly re-optimization of circulation time vs. targeting efficiency trade-offs.

• [1] Alayoubi A, Alqahtani S, Kaddoumi A, Nazzal S. Effect of PEG surface conformation on anticancer activity and blood circulation of nanoemulsions loaded with tocotrienol-rich fraction of palm oil. AAPS J. 2013;15(4):1168–1179. DOI: 10.1208/s12248-013-9521-1. View Source
• [2] Maruyama K, Yuda T, Okamoto A, Kojima S, Suginaka A, Iwatsuru M. Effect of molecular weight in amphipathic polyethyleneglycol on prolonging the circulation time of large unilamellar liposomes. Chem Pharm Bull. 1992;40(7):1833–1838. View Source
• [3] Gill KK, Kaddoumi A, Nazzal S. PEG-lipid micelles as drug carriers: physiochemical attributes, formulation principles and biological implication. J Drug Target. 2015;23(3):222–231. DOI: 10.3109/1061186X.2014.997735. View Source

Structural Isomer Differentiation

DSPE-Hyd-PEG-Mal and its structural isomer Mal-PEG-Hyd-DSPE differ in the sequential ordering of the DSPE lipid anchor and the PEG chain relative to the hydrazone bond, which affects the spatial presentation of the terminal maleimide group and the packing geometry of the lipid anchor within bilayer membranes . In DSPE-Hyd-PEG-Mal, the PEG chain is directly attached to DSPE via the hydrazone bond and terminated with maleimide. In Mal-PEG-Hyd-DSPE, the maleimide and PEG are attached to DSPE in an inverted configuration. This difference influences the self-assembly morphology: DSPE-Hyd-PEG-Mal positions the maleimide at the distal end of the PEG brush, projecting the reactive group into the aqueous phase for optimal ligand accessibility, whereas Mal-PEG-Hyd-DSPE may bury the maleimide closer to the lipid surface, reducing the effective conjugation-competent fraction [1]. Vendor characterization indicates that these isomers are not functionally interchangeable; DSPE-Hyd-PEG-Mal is preferred for post-insertion targeting ligand conjugation on pre-formed liposomes, while Mal-PEG-Hyd-DSPE may be better suited for pre-insertion approaches where the maleimide is incorporated during lipid film formation . This distinction carries procurement implications: selecting the incorrect isomer can reduce surface functional-group availability by an estimated 30–50%, directly compromising targeting efficiency.

Structural Isomer Differentiation

Class-level

Estimated 30–50% differential in surface maleimide availability between DSPE-Hyd-PEG-Mal and Mal-PEG-Hyd-DSPE.

Isomer selection may influence functional group accessibility

Molecular modeling and vendor data; requires validation

Evidence Dimension	Surface maleimide accessibility and self-assembly morphology as a function of sequential ordering
Target Compound Data	DSPE-Hyd-PEG-Mal: maleimide at PEG distal terminus, projected into aqueous phase; optimized for post-insertion conjugation; estimated >90% of maleimide groups sterically accessible for thiol coupling
Comparator Or Baseline	Mal-PEG-Hyd-DSPE: maleimide positioned proximal to lipid surface; may exhibit reduced accessibility for bulky ligands (estimated 30–50% lower effective conjugation fraction depending on ligand size and PEG grafting density)
Quantified Difference	Estimated 30–50% differential in effective surface functional group availability based on molecular modeling and vendor empirical data
Conditions	Molecular modeling and vendor empirical characterization; liposomes prepared by thin-film hydration and post-insertion methods [1]

Why This Matters

Quantitative procurement specifications must distinguish between these positional isomers, as their non-interchangeability directly affects batch-to-batch reproducibility of targeting ligand density — a critical quality attribute for targeted nanomedicines that influences both efficacy and regulatory filing consistency.

• [1] 西安瑞禧生物科技有限公司. Mal-PEG-Hyd-DSPE / DSPE-Hyd-PEG-Mal ——结构与特性. Product Technical Datasheet, 2025. View Source

DSPE-Hyd-PEG-Mal (MW 2000) Application Scenarios

pH-Responsive Immunoliposomes for Solid Tumors

DSPE-Hyd-PEG-Mal (MW 2000) enables the construction of dual-functional immunoliposomes that combine (i) prolonged systemic circulation via PEG2000-mediated stealth, (ii) pH-triggered PEG shedding in the acidic tumor microenvironment (pH 6.5–6.8) and endosomes (pH 5.0–5.5) to expose membrane-fusogenic lipids, and (iii) active tumor-cell targeting via maleimide-conjugated antibodies or Fab′ fragments directed against tumor-associated antigens (e.g., EGFR, HER2, CD19). The 1.4-fold endosomal escape advantage and 24 h plasma half-life at pH 7.4 demonstrated with hydrazone-PEG-lipid systems [1] directly support this application, while the >90% maleimide conjugation efficiency ensures consistent antibody surface density across batches . This application is not achievable with non-cleavable DSPE-PEG-Mal, which permanently shields the liposome and inhibits endosomal escape, nor with NHS-terminated analogues that produce heterogeneous antibody orientation.

Peptide-Functionalized Nanoparticles for Transcytosis

The combination of a PEG2000 spacer and a terminal maleimide in DSPE-Hyd-PEG-Mal (MW 2000) is ideally suited for conjugating cysteine-bearing cell-penetrating peptides (e.g., TAT, R8, penetratin) or receptor-targeting peptides (e.g., cRGD, iRGD, cFLFLFK) to liposomal surfaces [1]. The PEG2000 chain provides sufficient length to project the peptide beyond the PEG corona, preventing steric occlusion that occurs with shorter (PEG1000) linkers, while avoiding the excessive flexibility of longer (PEG3400+) chains that can reduce receptor-binding avidity . The hydrazone linkage adds a second dimension of control: PEG detachment upon endosomal acidification exposes the membrane-destabilizing peptide or lipid components, facilitating endosomal escape and cytosolic delivery of nucleic acid or protein payloads [2]. Published examples include R8-functionalized pH-cleavable liposomes that achieved 22% higher tumor accumulation following collagen depletion in breast cancer models [3].

Multi-Component Theranostic Liposomes

DSPE-Hyd-PEG-Mal (MW 2000) permits orthogonal functionalization strategies in which one liposome population carries a maleimide-conjugated targeting ligand while a second population incorporates a fluorescent or radiolabeled probe. The pH-cleavable hydrazone bond enables temporal control: the PEG corona remains intact during circulation (t₁/₂ ~24 h at pH 7.4), then sheds in the tumor microenvironment, sequentially exposing the targeting ligand for cell binding followed by endosomal release of the imaging or therapeutic payload [1]. This staged dePEGylation mechanism is not possible with non-cleavable DSPE-PEG-Mal and provides a quantitative advantage in theranostic signal-to-noise ratio by decoupling the circulation and cellular uptake phases . The MW 2000 specification is critical here, as higher MW PEG chains (≥5000 Da) reduce the efficiency of the post-insertion process used to incorporate the maleimide-lipid into pre-formed liposomes [2].

GMP-Grade Targeted Liposomal Chemotherapy

For industrial-scale development of targeted liposomal chemotherapeutics (e.g., doxorubicin, gemcitabine, paclitaxel), DSPE-Hyd-PEG-Mal (MW 2000) offers a defined, single-molecular-entity approach to introducing both pH responsiveness and targeting functionality, reducing the number of formulation components and simplifying quality control relative to multi-component strategies [1]. The maleimide terminus enables conjugation under mild aqueous conditions (pH 6.5–7.5, 4 °C to room temperature) that preserve antibody or peptide structural integrity, and the reaction stoichiometry (typically 1.2:1 to 1.5:1 thiol:maleimide molar ratio) allows precise control over final ligand density . The hydrazone bond's defined cleavage kinetics (80% at pH 5.5 within 1 h) provide a quantifiable critical quality attribute for lot-release testing using HPLC-UV methods, whereas non-cleavable linkers lack a directly measurable functional release parameter for QC purposes [2]. These features collectively reduce regulatory risk in Chemistry, Manufacturing, and Controls (CMC) documentation for IND/IMPD filings.

Application

Selection Property

Validation Focus

pH-responsive immunoliposome research

pH-triggered PEG shedding, maleimide conjugation

Endosomal escape and ligand density assessment

Peptide-functionalized nanoparticle studies

PEG2000 spacer for peptide projection

Receptor-binding avidity and endosomal release

Theranostic liposome development

Orthogonal functionalization, temporal dePEGylation

Sequential dePEGylation and signal-to-noise ratio

Liposomal chemotherapy formulation development

Single-entity lipid for simplified QC

Cleavage kinetics and method validation documentation context

• [1] Kanamala M, Palmer BD, Ghandehari H, Wilson WR, Wu Z. PEG-Benzaldehyde-Hydrazone-Lipid Based PEG-Sheddable pH-Sensitive Liposomes: Abilities for Endosomal Escape and Long Circulation. Pharm Res. 2018;35:154. DOI: 10.1007/s11095-018-2429-y. View Source
• [2] Kanamala M, Wilson WR, Wu Z. Characterization of a smart pH-cleavable PEG polymer towards the development of dual pH-sensitive liposomes. Int J Pharm. 2018;548(1):538–548. DOI: 10.1016/j.ijpharm.2018.07.009. View Source
• [3] Zhang L, Wang Y, Xia T, Yu Q, Zhang Q, Yang Y, Cun X, Lu L, Gao H, Zhang Z, He Q. High Tumor Penetration of Paclitaxel Loaded pH Sensitive Cleavable Liposomes by Depletion of Tumor Collagen I in Breast Cancer. ACS Appl Mater Interfaces. 2015;7(19):10469–10480. PMID: 25845545. View Source